Cas no 668971-56-0 (5-(3-methoxyphenyl)-1,2-oxazole-3-carboxylic Acid)

• Product Name: 5-(3-methoxyphenyl)-1,2-oxazole-3-carboxylic Acid
• CAS No: 668971-56-0
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• MDL: MFCD05238071
• CID: 964858
• PubChem ID: 1090979
• Update Time: 2025-04-19

5-(3-methoxyphenyl)-1,2-oxazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-Methoxyphenyl)isoxazole-3-carboxylic acid
• 5-(3-methoxyphenyl)-1,2-oxazole-3-carboxylic acid
• 5-(3-methoxyphenyl)-3-Isoxazolecarboxylic acid
• 5-(3-Methoxy-phenyl)-isoxazole-3-carboxylic acid
• F1967-0231
• DTXSID20360219
• CS-0082123
• 668971-56-0
• EN300-187110
• AB21683
• D74434
• A914097
• 5-(3-methoxy-phenyl)-isoxazole-3-carboxylic acid, AldrichCPR
• SMR000124563
• BRD-K45055456-001-07-0
• MLS000124045
• MFCD05238071
• CHEMBL1468703
• SCHEMBL1179647
• HMS2477F23
• MQNOGHHJKQIZKN-UHFFFAOYSA-N
• 5-(3-methoxyphenyl)isoxazole-3-carboxylicacid
• Z1375682915
• FS-6295
• AKOS000302797
• STK341696
• 3-ISOXAZOLECARBOXYLIC ACID, 5-(3-METHOXYPHENYL)-
• ALBB-009773
• 5-(3-methoxyphenyl)-1,2-oxazole-3-carboxylic Acid

• MDL： MFCD05238071
• Inchi： 1S/C11H9NO4/c1-15-8-4-2-3-7(5-8)10-6-9(11(13)14)12-16-10/h2-6H,1H3,(H,13,14)
• InChI Key： MQNOGHHJKQIZKN-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 219.05300
• Monoisotopic Mass: 219.053158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 452.0±35.0 °C at 760 mmHg
• Flash Point: 227.2±25.9 °C
• PSA: 72.56000
• LogP: 2.04840
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-(3-methoxyphenyl)-1,2-oxazole-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles